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Compound of Interest

Compound Name: Methyl 2-aminoisonicotinate

Cat. No.: B026944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 2-aminoisonicotinate, with the CAS Registry Number 6937-03-7, is a pyridine

derivative that holds significant potential as a versatile building block in medicinal chemistry

and drug discovery. Its structure, featuring a reactive amino group and a methyl ester on a

pyridine scaffold, makes it an attractive starting material for the synthesis of a diverse range of

more complex, biologically active molecules. This technical guide provides a comprehensive

overview of the known properties, synthesis, and potential applications of Methyl 2-
aminoisonicotinate, with a focus on its role as an inhibitor of nitric oxide synthase.

Chemical and Physical Properties
Methyl 2-aminoisonicotinate is typically a tan or white to light yellow crystalline powder.[1][2]

[3] It is soluble in chloroform and insoluble in water.[1][4] Key physicochemical properties are

summarized in the table below.
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Property Value Reference(s)

CAS Number 6937-03-7 [2]

Molecular Formula C₇H₈N₂O₂ [2]

Molecular Weight 152.15 g/mol [2]

Appearance
Tan solid / White to light yellow

crystalline powder
[1][2][3]

Melting Point 142-143 °C [1][2]

Boiling Point (Predicted) 296.1 ± 20.0 °C [4]

Density (Predicted) 1.238 ± 0.06 g/cm³ [4]

Solubility
Soluble in Chloroform,

Insoluble in water
[1][4]

pKa (Predicted) 4.89 ± 0.11 [4]

Synonyms: 2-Amino-4-pyridinecarboxylic Acid Methyl Ester; 2-Aminoisonicotinic Acid Methyl

Ester; Methyl 2-Amino-4-pyridinecarboxylate.[1][3]

Spectroscopic Data
While comprehensive spectral data for Methyl 2-aminoisonicotinate is not readily available in

public databases, the following ¹H NMR data has been reported for the synthesized compound.

Table 2: ¹H NMR Data of Methyl 2-aminoisonicotinate
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3.96 s 3H -OCH₃ d₆-DMSO 300 MHz [4]

7.14 d 1H Pyridine-H d₆-DMSO 300 MHz [4]

7.49 br 1H Pyridine-H d₆-DMSO 300 MHz [4]

8.07 d 1H Pyridine-H d₆-DMSO 300 MHz [4]

8.18 br 2H -NH₂ d₆-DMSO 300 MHz [4]

Note: Definitive ¹³C NMR, IR, and Mass Spectrometry data for Methyl 2-aminoisonicotinate
were not found in the reviewed literature. Researchers are advised to acquire this data

experimentally for their specific samples.

Synthesis
A general and efficient procedure for the synthesis of Methyl 2-aminoisonicotinate involves

the esterification of 2-aminoisonicotinic acid using methanol and thionyl chloride.[4]

Experimental Protocol: Synthesis of Methyl 2-
aminoisonicotinate
Materials:

2-aminoisonicotinic acid

Methanol (MeOH)

Thionyl chloride (SOCl₂)

Saturated aqueous sodium carbonate solution (Na₂CO₃)

Dichloromethane (DCM)

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

Dissolve 2-aminoisonicotinic acid (1.5 mol) in methanol (1.8 L) in a suitable reaction vessel.

[4]

Slowly add thionyl chloride (2.0 mol) dropwise to the solution while maintaining the

temperature at 50 °C.[4]

After the addition is complete, continue stirring the reaction mixture at 50 °C for 5 hours.[4]

Upon completion of the reaction, remove the solvent by distillation under reduced pressure.

[4]

To the resulting residue, add saturated aqueous sodium carbonate solution until the pH of

the mixture is adjusted to 9-10.[4]

Extract the basic aqueous mixture with dichloromethane (3 x 300 mL).[4]

Combine the organic layers and dry over anhydrous sodium sulfate.[4]

Filter the drying agent and remove the solvent by concentration under reduced pressure to

yield Methyl 2-aminoisonicotinate as a yellow solid (reported yield: 83%).[4]

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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